molecular formula C19H15N3O3S B278251 N-(quinolin-5-ylcarbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

N-(quinolin-5-ylcarbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Cat. No. B278251
M. Wt: 365.4 g/mol
InChI Key: WHIBSBNLBCQFNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(quinolin-5-ylcarbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, commonly known as QCTB, is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields. QCTB is a heterocyclic compound that belongs to the class of benzodioxine derivatives. It is a potent inhibitor of the enzyme phosphodiesterase 5 (PDE5), which makes it a potential candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of QCTB involves the inhibition of the enzyme N-(quinolin-5-ylcarbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide. N-(quinolin-5-ylcarbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is responsible for the degradation of cyclic guanosine monophosphate (cGMP), which is a signaling molecule that plays a crucial role in the relaxation of smooth muscle cells. Inhibition of N-(quinolin-5-ylcarbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide results in increased levels of cGMP, which leads to relaxation of smooth muscle cells and increased blood flow.
Biochemical and Physiological Effects:
QCTB has been found to have several biochemical and physiological effects. It has been shown to increase the levels of cGMP, which leads to relaxation of smooth muscle cells and increased blood flow. QCTB has also been found to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

QCTB has several advantages and limitations for lab experiments. One of the advantages is that it is a potent inhibitor of N-(quinolin-5-ylcarbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, which makes it a valuable tool for studying the role of N-(quinolin-5-ylcarbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide in various physiological processes. However, one of the limitations is that QCTB is a complex compound that requires a complex synthesis method, which makes it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of QCTB. One of the directions is to study its potential applications in the treatment of various types of cancer. Another direction is to study its potential applications in the treatment of inflammatory diseases. In addition, further studies are needed to understand the mechanism of action of QCTB and its potential side effects. Overall, QCTB has the potential to be a valuable tool for the treatment of various diseases and for the study of various physiological processes.

Synthesis Methods

The synthesis of QCTB is a complex process that involves several steps. The first step involves the preparation of 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid, which is then converted to its acid chloride derivative. The acid chloride derivative is then reacted with quinoline-5-carbonyl chloride to yield the intermediate compound, which is further reacted with thiourea to produce QCTB.

Scientific Research Applications

QCTB has been studied extensively for its potential applications in various fields. It has been found to be a potent inhibitor of N-(quinolin-5-ylcarbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, which makes it a potential candidate for the treatment of erectile dysfunction. QCTB has also been studied for its potential applications in the treatment of cardiovascular diseases, such as hypertension and pulmonary arterial hypertension. In addition, QCTB has been found to have anticancer properties, making it a potential candidate for the treatment of various types of cancer.

properties

Product Name

N-(quinolin-5-ylcarbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Molecular Formula

C19H15N3O3S

Molecular Weight

365.4 g/mol

IUPAC Name

N-(quinolin-5-ylcarbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

InChI

InChI=1S/C19H15N3O3S/c23-18(12-6-7-16-17(11-12)25-10-9-24-16)22-19(26)21-15-5-1-4-14-13(15)3-2-8-20-14/h1-8,11H,9-10H2,(H2,21,22,23,26)

InChI Key

WHIBSBNLBCQFNN-UHFFFAOYSA-N

SMILES

C1COC2=C(O1)C=CC(=C2)C(=O)NC(=S)NC3=CC=CC4=C3C=CC=N4

Canonical SMILES

C1COC2=C(O1)C=CC(=C2)C(=O)NC(=S)NC3=CC=CC4=C3C=CC=N4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.